![molecular formula C16H10N4O3S2 B2778824 N-(7-methyl-[1,3]thiazolo[5,4-e][1,3]benzothiazol-2-yl)-3-nitrobenzamide CAS No. 476631-69-3](/img/structure/B2778824.png)
N-(7-methyl-[1,3]thiazolo[5,4-e][1,3]benzothiazol-2-yl)-3-nitrobenzamide
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Overview
Description
Benzothiazole is a privileged scaffold in the field of synthetic and medicinal chemistry . Its derivatives and metal complexes possess a wide range of pharmacological properties and a high degree of structural diversity, making it vital for the investigation of novel therapeutics .
Synthesis Analysis
The synthesis of benzothiazole derivatives can be achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc .Molecular Structure Analysis
The 2nd position of benzothiazole is the most active site that makes 2-arylbenzothiazole as felicitous scaffolds in pharmaceutical chemistry . Changes in the functional group at the 2nd position can induce a significant change in the biological activity of compounds .Chemical Reactions Analysis
The methodology for the synthesis of 2-arylbenzothiazole using 2-aminothiophenol and substituted aldehydes as substrates with different catalysts has been represented in various studies .Physical And Chemical Properties Analysis
Benzothiazole is an electron-deficient system with high oxidative stability and a rigid planar structure, enabling efficient intermolecular π–π overlap . The parent thiazolo [5,4-d]thiazole moiety possesses some appealing features towards applications in organic electronics .Scientific Research Applications
Protection of Plants Against Pathogens
The compound, which is a derivative of benzothiadiazole, has been found to have Systemic Acquired Resistance (SAR) activity in protecting zucchini (Cucurbita pepo convar. giromontiina) against viral and fungal pathogens . This suggests that it could be used as a protective agent in agriculture, particularly in the cultivation of susceptible crops .
Fluorogenic Probes for Cellular Components
The compound has been suggested as a potential component in the development of new selective fluorogenic probes for monitoring cellular components of healthy and infected cells . These probes could help determine the mechanism of pathogenesis of new pathogens in living cells .
Anti-Inflammatory Activity
A study of the structural features and anti-inflammatory activity of similar compounds revealed that these compounds exhibited high anti-inflammatory activity and could be rated as promising nonsteroidal anti-inflammatory drugs . This suggests potential applications in the treatment of conditions characterized by inflammation .
Antimicrobial Activity
Thiazoles, a class of compounds to which the compound belongs, have been found to have diverse biological activities, including antimicrobial activity . This suggests potential applications in the treatment of bacterial infections .
Antifungal Activity
In addition to its antimicrobial properties, the compound has also been found to have antifungal activity . This suggests potential applications in the treatment of fungal infections .
Antitumor or Cytotoxic Activity
Thiazoles, a class of compounds to which the compound belongs, have been found to have diverse biological activities, including antitumor or cytotoxic activity . This suggests potential applications in the treatment of cancer .
Mechanism of Action
Safety and Hazards
Future Directions
Despite the almost exponential growth of activity, the synthetic chemistry behind these molecules has only been explored to a minor extent and there is plenty of room for improvement and broadening of the material scope . This study gives a current precis of research on the fabrication of 2-arylbenzothiazoles through different synthetic pathways and shall be helpful for researchers and scientists who are working in this field to make more potent biologically active benzothiazole-based drugs .
properties
IUPAC Name |
N-(7-methyl-[1,3]thiazolo[5,4-e][1,3]benzothiazol-2-yl)-3-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10N4O3S2/c1-8-17-13-12(24-8)6-5-11-14(13)25-16(18-11)19-15(21)9-3-2-4-10(7-9)20(22)23/h2-7H,1H3,(H,18,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UQOPUUCPVNESGW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(S1)C=CC3=C2SC(=N3)NC(=O)C4=CC(=CC=C4)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10N4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(7-methyl-[1,3]thiazolo[5,4-e][1,3]benzothiazol-2-yl)-3-nitrobenzamide |
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